1-(2,6-Dimethylmorpholino)-2-[(4-methylphenyl)sulfonyl]-1-ethanone

• IUPAC Name: 1-(2,6-dimethylmorpholin-4-yl)-2-(4-methylphenyl)sulfonylethanone
• InChI: InChI=1S/C15H21NO4S/c1-11-4-6-14(7-5-11)21(18,19)10-15(17)16-8-12(2)20-13(3)9-16/h4-7,12-13H,8-10H2,1-3H3
• InChI Key: MIUDPMAYZUGPJF-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)CS(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C15H21NO4S
• DSSTOX Substance ID: DTXSID801162857
• Molecular Weight: 311.4 g/mol
• Solubility: >46.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 303152-64-9

Description

1-(2,6-Dimethylmorpholino)-2-[(4-methylphenyl)sulfonyl]-1-ethanone, commonly referred to as DMPE, is a synthetic compound used in a variety of scientific research applications. It is a versatile molecule with a wide range of properties, making it an attractive choice for scientists looking to explore new pathways and applications.

Scientific Research Applications

DMPE has a wide range of applications in scientific research. It is used in the synthesis of a variety of compounds, such as peptides, peptidomimetics, and peptidomimetics containing a sulfonamide moiety. It has also been used in the synthesis of cyclic peptides, which have potential applications in drug discovery. Additionally, DMPE has been used in the synthesis of nanomaterials, such as carbon nanotubes and graphene, which have potential applications in the fields of nanotechnology and materials science.

Mechanism of Action

The mechanism of action of DMPE is not fully understood. It is believed that the molecule acts as a catalyst in the synthesis of various compounds, such as peptides and peptidomimetics. It is also believed that the molecule can act as a chelating agent, binding to metal ions and forming complexes that can facilitate the synthesis of various compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMPE have not been extensively studied. However, studies have shown that DMPE can act as a chelating agent, binding to metal ions and forming complexes that can facilitate the synthesis of various compounds. Additionally, DMPE has been shown to have an inhibitory effect on the growth of certain bacteria, suggesting that it may have potential applications in the field of medicine.

Advantages and Limitations for Lab Experiments

The main advantage of using DMPE in lab experiments is its versatility. It can be used in the synthesis of a variety of compounds, including peptides, peptidomimetics, cyclic peptides, and nanomaterials. Additionally, its ability to act as a chelating agent can facilitate the synthesis of various compounds. However, DMPE also has some limitations. For example, it has a relatively low solubility in water, which can make it difficult to use in certain experiments. Additionally, it has a relatively low boiling point, which can make it difficult to use in certain experiments.

Future Directions

Given the versatility of DMPE, there are a number of possible future directions for research. These include further exploration of its ability to act as a chelating agent, its potential applications in the fields of nanotechnology and materials science, and its potential applications in the field of medicine. Additionally, further research could be conducted to explore the potential of DMPE to act as a catalyst in the synthesis of various compounds. Finally, further research could be conducted to explore the potential of DMPE to act as an inhibitor of bacterial growth.